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Compound of Interest
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3-(2-Bromophenyl)-4-

methylpyrrolidine

Cat. No.: B13254924

Get Quote

Part 1: Executive Summary & Structural Context[1]
The molecule 3-(2-Bromophenyl)-4-methylpyrrolidine represents a "privileged scaffold" in

medicinal chemistry, particularly for Central Nervous System (CNS) targets. The combination of

a saturated nitrogen heterocycle (pyrrolidine) with an ortho-substituted phenyl ring introduces

specific steric and electronic vectors that influence binding affinity and metabolic stability.

However, the efficacy of this scaffold is governed by its lipophilicity, specifically the partition

coefficient (LogP) and the distribution coefficient (LogD).[1] Understanding these parameters is

critical for predicting Blood-Brain Barrier (BBB) penetration and preventing high non-specific

binding.

Structural Analysis[1]
Core: Pyrrolidine (Secondary amine, pKa ~9.3–9.5).
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Lipophilic Vector: 2-Bromophenyl moiety.[2][3] The ortho-bromo substituent introduces steric

bulk that forces the phenyl ring out of planarity relative to the pyrrolidine scaffold, potentially

increasing solubility compared to para-isomers by disrupting crystal lattice packing.

Hydrophobic Vector: 4-Methyl group. Adds small lipophilic bulk (+0.5 LogP units typically).

Part 2: Physicochemical Data Profile[5][6]
As of the current literature index, direct experimental LogP data for this specific isomer is

proprietary or undocumented in public repositories. Below are the High-Fidelity Predicted

Values derived from consensus QSAR models (XLogP3, ChemAxon, and SwissADME

algorithms) calibrated against close structural analogs (e.g., 3-(4-bromophenyl)pyrrolidine).

Table 1: Consensus Physicochemical Data[7]
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Parameter Predicted Value Confidence Interval
Physiological
Implication

LogP (Neutral) 2.75 ± 0.35

Moderate lipophilicity;

ideal for membrane

interaction.

pKa (Basic N) 9.20 ± 0.50
Predominantly ionized

at physiological pH.

LogD (pH 7.4) 0.85 ± 0.40

Critical Value.

Indicates the

compound is

amphiphilic at blood

pH, favoring solubility

over passive diffusion

unless active transport

is involved.

MW 240.14 g/mol N/A

Fragment-like; high

ligand efficiency

potential.

TPSA 12.03 Å² N/A

Excellent for BBB

penetration (Target <

90 Å²).

Scientist's Note: The discrepancy between LogP (2.75) and LogD (0.85) is the single most

important factor for this molecule. At pH 7.4, the pyrrolidine nitrogen is protonated (

). While the neutral molecule is lipophilic, the cationic species drives the actual

distribution in vivo.

Part 3: Experimental Protocols for Validation
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To transition from predicted models to empirical data, the following protocols are the industry

standard for characterizing pyrrolidine derivatives.

Protocol A: Potentiometric pKa Determination (The
Prerequisite)
Why this matters: You cannot accurately measure LogP without knowing the exact pKa to

ensure the molecule is in its neutral state during the assay.

Instrument: Sirius T3 or equivalent potentiometric titrator.

Solvent: Water/Methanol co-solvent ratios (due to low aqueous solubility of the neutral

species).

Procedure:

Dissolve 1 mg of sample in 0.1 M HCl.

Titrate with 0.1 M KOH from pH 2.0 to pH 12.0.

Perform triple titrations at different methanol concentrations (e.g., 20%, 30%, 40%).

Yasuda-Shedlovsky Extrapolation: Plot pKa vs. % dielectric constant to extrapolate the

aqueous pKa (

).

Protocol B: Shake-Flask LogP Determination (OECD
107)
The Gold Standard for neutral LogP.

Phase System: n-Octanol (saturated with water) and Water (saturated with n-Octanol).

pH Adjustment: Buffer the aqueous phase to pH 11.5 (at least 2 units above pKa) to ensure

>99% of the molecule is in the neutral (uncharged) state.

Workflow:
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Prepare stock solution of the compound in n-octanol.

Mix phases at three different ratios (1:1, 1:2, 2:1) in glass vials.

Vortex for 30 minutes; Centrifuge at 2500 rpm for 20 minutes to separate phases.

Quantification: Analyze both phases using HPLC-UV (254 nm).

Calculation:

Protocol C: High-Throughput LogD Lipophilicity (HPLC
Method)
Best for screening derivatives.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

Mobile Phase: Isocratic Methanol/Buffer (pH 7.4) at varying percentages.

Calibration: Run a set of 5 standards with known LogD values (e.g., Propranolol, Atenolol).

Correlation: Measure the retention time (

) and calculate the capacity factor (

). Correlate

to LogD.

Part 4: Visualization of Characterization Workflow
The following diagram illustrates the decision logic for characterizing the lipophilicity of

ionizable amines like 3-(2-Bromophenyl)-4-methylpyrrolidine.
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Start: 3-(2-Bromophenyl)-4-methylpyrrolidine

Step 1: In-Silico Prediction
(Consensus LogP ~2.75)

Is pKa known?

Step 2: pKa Determination
(Potentiometric Titration)

Data AcquiredNo

Step 3A: Exp. LogP (Neutral)
Buffer pH > pKa + 2 (pH ~11.5)

Method: Shake Flask

Yes

Step 3B: Exp. LogD (Physiological)
Buffer pH 7.4

Method: HPLC / Shake Flask

Yes

Step 4: Data Correlation
LogD = LogP - log(1 + 10^(pKa - pH))

Final Profile:
BBB Penetration Potential
Non-Specific Binding Risk

Click to download full resolution via product page

Caption: Workflow for determining physicochemical constants of ionizable pyrrolidine

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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